Cas no 338760-94-4 (N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide)

• Product Name: N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide
• CAS No: 338760-94-4
• MF: C₁₆H₁₁Cl₂NO₂
• MW: 320.170042276382
• CID: 5704219
• PubChem ID: 1478832
• Update Time: 2025-05-23

N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• cid_1478832
• MLS000539996
• HMS2186C23
• N-(2,4-dichlorophenyl)-2H-chromene-3-carboxamide
• 5G-432S
• 338760-94-4
• AKOS003078601
• CHEMBL1541584
• N-(2,4-dichlorophenyl)-2H-1-benzopyran-3-carboxamide
• SMR000125454
• BDBM49425
• 2H-1-Benzopyran-3-carboxamide, N-(2,4-dichlorophenyl)-
• N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C16H11Cl2NO2/c17-12-5-6-14(13(18)8-12)19-16(20)11-7-10-3-1-2-4-15(10)21-9-11/h1-8H,9H2,(H,19,20)
• InChI Key： APLROQGNMZNGDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1=CC2C=CC=CC=2OC1)=O)Cl

Computed Properties

• Exact Mass: 319.0166840g/mol
• Monoisotopic Mass: 319.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 521.5±50.0 °C(Predicted)
• pka: 12.01±0.70(Predicted)

Additional information on N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide

N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide (CAS No: 338760-94-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The chromene core of this molecule is further substituted with a carboxamide group at the 3-position and a 2,4-dichlorophenyl group at the nitrogen atom of the amide functional group.

Recent studies have highlighted the potential of N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The anti-inflammatory activity of this compound is attributed to its ability to inhibit key inflammatory mediators, including cyclooxygenase (COX) and nitric oxide (NO) production.

In addition to its pharmacological applications, N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide has also been explored for its potential in materials science. The compound's unique electronic properties and structural stability make it a viable candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity, further enhancing its applicability in these fields.

The synthesis of N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the chromene skeleton through cyclization reactions and subsequent functionalization to introduce the carboxamide and dichlorophenyl groups. Researchers have reported that the use of transition metal catalysts significantly improves the yield and selectivity of these reactions.

From a structural standpoint, N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide exhibits a high degree of conformational flexibility due to the presence of the amide bond and the aromatic substituents. This flexibility contributes to its ability to interact with biological targets in a highly specific manner. Computational studies have revealed that the compound's binding affinity to various protein targets is influenced by both its hydrophobic interactions and hydrogen bonding capabilities.

Looking ahead, the development of novel derivatives of N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide holds great promise for expanding its applications in drug discovery and materials science. By modifying the substituents on the chromene core or altering the functional groups attached to it, researchers can potentially enhance its bioavailability, selectivity, and stability. Such modifications could pave the way for the creation of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, N-(2,4-Dichlorophenyl)-2H-chromene-3-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with its promising biological activity and material properties, positions it as a valuable tool for advancing scientific research and technological innovation.